Cas no 2649081-99-0 (1-(2-isocyanatopropan-2-yl)-4-(2-methylpropyl)benzene)

• Product Name: 1-(2-isocyanatopropan-2-yl)-4-(2-methylpropyl)benzene
• CAS No: 2649081-99-0
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 6158708
• PubChem ID: 105471610
• Update Time: 2025-08-03

1-(2-isocyanatopropan-2-yl)-4-(2-methylpropyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-isocyanatopropan-2-yl)-4-(2-methylpropyl)benzene
• EN300-1772333
• 2649081-99-0

• Inchi： 1S/C14H19NO/c1-11(2)9-12-5-7-13(8-6-12)14(3,4)15-10-16/h5-8,11H,9H2,1-4H3
• InChI Key： HWSMNVOAHAMVGF-UHFFFAOYSA-N
• SMILES： O=C=NC(C)(C)C1C=CC(=CC=1)CC(C)C

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(2-isocyanatopropan-2-yl)-4-(2-methylpropyl)benzene

1-(2-Isocyanatopropan-2-yl)-4-(2-methylpropyl)benzene: A Comprehensive Overview

The compound with CAS No. 2649081-99-0, commonly referred to as 1-(2-isocyanatopropan-2-yl)-4-(2-methylpropyl)benzene, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The isocyanate group and the tertiary butyl group present in its structure contribute to its reactivity and versatility, making it a valuable compound for research and industrial use.

Recent studies have highlighted the importance of understanding the synthesis pathways of this compound. Researchers have explored various methods to optimize its production, focusing on improving yield and reducing costs. One notable approach involves the use of phase-transfer catalysts, which have shown promise in enhancing the efficiency of the reaction. These advancements not only contribute to the scalability of production but also pave the way for broader applications in materials science.

The structural integrity of 1-(2-isocyanatopropan-2-yl)-4-(2-methylpropyl)benzene is a key factor in its reactivity. The isocyanate group is highly reactive, making it a valuable component in polymer chemistry. It has been utilized in the development of novel polyurethanes, which exhibit improved mechanical properties and thermal stability. Recent research has demonstrated that incorporating this compound into polymer formulations can significantly enhance their durability under harsh environmental conditions.

In addition to its role in polymer chemistry, this compound has found applications in the adhesives industry. Its ability to form strong bonds with various substrates makes it an ideal candidate for high-performance adhesives. Studies have shown that adhesives incorporating this compound exhibit superior bonding strength and resistance to degradation, making them suitable for use in demanding industrial settings.

The environmental impact of this compound has also been a focus of recent research. Scientists have investigated methods to minimize its environmental footprint during production and application. One promising approach involves the use of biodegradable solvents, which reduce the overall ecological impact without compromising the quality of the final product.

Furthermore, the compound's potential in biomedical applications has been explored. Its ability to interact with biological systems without causing adverse effects has led to its consideration in drug delivery systems. Preliminary studies suggest that it could serve as a carrier for targeted drug delivery, enhancing therapeutic efficacy while reducing side effects.

In conclusion, 1-(2-isocyanatopropan-2-yl)-4-(2-methylpropyl)benzene is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in modern material science and beyond.